Cas no 1261961-30-1 (2-fluoro-4-(4-methoxy-2-methylphenyl)phenol)

• Product Name: 2-fluoro-4-(4-methoxy-2-methylphenyl)phenol
• CAS No: 1261961-30-1
• MF: C₁₄H₁₃FO₂
• MW: 232.250227689743
• MDL: MFCD18313734
• CID: 1219688
• PubChem ID: 53219415
• Update Time: 2025-06-26

2-fluoro-4-(4-methoxy-2-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(4-methoxy-2-methylphenyl)phenol
• 3-Fluoro-4'-methoxy-2'-methyl[1,1'-biphenyl]-4-ol
• 1261961-30-1
• AKOS017558011
• MFCD18313734
• DTXSID40684262
• 2-Fluoro-4-(4-methoxy-2-methylphenyl)phenol, 95%

• MDL： MFCD18313734
• Inchi： 1S/C14H13FO2/c1-9-7-11(17-2)4-5-12(9)10-3-6-14(16)13(15)8-10/h3-8,16H,1-2H3
• InChI Key： DMJXTZHAUUCCEA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC(=CC=1C)OC)O

Computed Properties

• Exact Mass: 232.08995782g/mol
• Monoisotopic Mass: 232.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-fluoro-4-(4-methoxy-2-methylphenyl)phenol

Introduction to 2-Fluoro-4-(4-Methoxy-2-Methylphenyl)phenol (CAS No. 1261961-30-1)

2-Fluoro-4-(4-methoxy-2-methylphenyl)phenol (CAS No. 1261961-30-1) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, which include a fluoro-substituted phenol moiety and a 4-methoxy-2-methylphenyl group. These structural elements contribute to its diverse chemical properties and biological activities, making it a valuable candidate for various research and development purposes.

The synthesis of 2-fluoro-4-(4-methoxy-2-methylphenyl)phenol typically involves multi-step processes, including the formation of the fluoro-substituted phenol and the subsequent coupling with the 4-methoxy-2-methylphenyl group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production, which is crucial for large-scale applications in the pharmaceutical industry.

In terms of its chemical properties, 2-fluoro-4-(4-methoxy-2-methylphenyl)phenol exhibits notable solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. Its melting point and boiling point are within ranges that facilitate handling and processing in laboratory settings. The compound's stability under various conditions, including temperature and pH, has been extensively studied to ensure its reliability in different applications.

The biological activities of 2-fluoro-4-(4-methoxy-2-methylphenyl)phenol have been a focal point of numerous research studies. One of the most promising areas of investigation is its potential as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This property makes it a potential candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-fluoro-4-(4-methoxy-2-methylphenyl)phenol has also been explored for its antioxidant activity. Research has demonstrated that it can scavenge free radicals and protect cells from oxidative stress, which is implicated in various diseases such as neurodegenerative disorders and cardiovascular diseases. The compound's ability to modulate oxidative stress pathways has sparked interest in its potential therapeutic applications.

In the context of drug discovery, 2-fluoro-4-(4-methoxy-2-methylphenyl)phenol has been evaluated for its pharmacokinetic properties. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for drug candidates. Its low toxicity and high selectivity towards specific biological targets further enhance its potential as a lead compound in drug development.

The structural versatility of 2-fluoro-4-(4-methoxy-2-methylphenyl)phenol also allows for the synthesis of various derivatives with enhanced or modified properties. For instance, modifications to the fluoro-substituted phenol or the 4-methoxy-2-methylphenyl group can result in compounds with improved pharmacological profiles or reduced side effects. This flexibility in chemical modification is a significant advantage in the optimization of drug candidates.

In conclusion, 2-fluoro-4-(4-methoxy-2-methylphenyl)phenol (CAS No. 1261961-30-1) is a multifaceted compound with a wide range of potential applications in the pharmaceutical and chemical industries. Its unique structural features, combined with its promising biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments and improving patient outcomes.